1-Iodo-2-(3-methyl-butyl)-benzene

• CAS No.: 869658-61-7
• Molecular Formula: C11H15I
• Molecular Weight: 274.14 g/mol
• IUPAC Name: 1-iodo-2-(3-methylbutyl)benzene
• InChI: InChI=1S/C11H15I/c1-9(2)7-8-10-5-3-4-6-11(10)12/h3-6,9H,7-8H2,1-2H3
• InChI Key: AVUBIGJOVYTJKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=CC=CC=C1I

Description

1-Iodo-2-(3-methyl-butyl)-benzene is a useful research compound. Its molecular formula is C11H15I and its molecular weight is 274.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charge a pressure tube with sodium iodide (734 mg, 4.9 mmol) and copper iodide (23 mg, 0.12 mmol). Add trans-N,N′-dimethyl-cyclohexane-1,2-diamine (34 mg, 0.24 mmol) dissolved in 0.5 ml of pentanol. Add 1-bromo-2-(3-methyl-butyl)-benzene dissolved in 0.5 ml of pentanol. Purge with nitrogen, cap the tube and heat at 130° C. for 3 days. Load onto a silica gel cartridge eluting with hexane to obtain the title compound as a colorless liquid (587 mg, 84%).